Cas no 1975330-83-6 (3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid
• CAS No: 1975330-83-6
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 5866682
• PubChem ID: 106818732
• Update Time: 2026-03-11

3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid
• EN300-716926
• SY338340
• 1975330-83-6

• Inchi： 1S/C12H10ClNO3/c1-6-3-4-8(5-9(6)13)11-10(12(15)16)7(2)17-14-11/h3-5H,1-2H3,(H,15,16)
• InChI Key： DGORKSCSXSHKNZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1C(C(=O)O)=C(C)ON=1

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid

3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic Acid: A Comprehensive Overview

3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid, also known by its CAS number 1975330-83-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoxazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of this compound comprises a substituted isoxazole ring fused with a carboxylic acid group, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, which is crucial for its potential commercialization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for biological assays and preclinical studies.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Studies have shown that isoxazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Specifically, 3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid has demonstrated significant activity against various cancer cell lines, making it a candidate for further investigation in oncology research.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. The carboxylic acid group in its structure contributes to its ability to act as a herbicide or fungicide, potentially offering a new avenue for crop protection. Recent studies have focused on optimizing its stability under environmental conditions to enhance its efficacy as an agricultural chemical.

The structural uniqueness of 3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid lies in the substitution pattern on the aromatic ring and the isoxazole moiety. The presence of chlorine and methyl groups at specific positions on the phenyl ring enhances the molecule's lipophilicity and bioavailability, which are critical factors for drug delivery systems. Furthermore, the methyl substitution on the isoxazole ring contributes to its electronic properties, influencing its reactivity and selectivity in biological systems.

Recent research has also delved into the mechanistic insights behind the biological activities of this compound. Advanced computational methods, such as molecular docking and dynamics simulations, have provided valuable information about how this compound interacts with target proteins at the molecular level. These studies have revealed that the compound exhibits high binding affinity towards certain receptors associated with inflammation and cancer progression.

In terms of safety and toxicity profiles, preliminary studies indicate that 3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid demonstrates low toxicity at therapeutic concentrations, making it a safer option for potential therapeutic use. However, further toxicological studies are required to fully assess its safety profile before advancing to clinical trials.

The development of analytical methods for the characterization and quality control of this compound has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and stability of the compound during synthesis and storage.

In conclusion, 3-(3-Chloro-4-methylphenyl)-5-methylisoxazole-4-carboxylic acid, with its unique structure and diverse biological activities, represents a promising candidate for both pharmacological and agrochemical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, underscoring its importance in contemporary chemical research.